![molecular formula C16H23NO3S B7340242 2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acid](/img/structure/B7340242.png)
2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acid, commonly known as CP-945,598, is a novel class of nonsteroidal anti-inflammatory drug (NSAID) that has been developed for the treatment of pain and inflammation. It is a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which play a crucial role in inflammation and pain.
Mechanism of Action
CP-945,598 works by selectively inhibiting the COX-2 enzyme, which is responsible for the production of prostaglandins that mediate pain and inflammation. By inhibiting COX-2, CP-945,598 reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
CP-945,598 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are known to play a key role in inflammation and pain. It has also been shown to reduce the production of cytokines, which are involved in the inflammatory response. Additionally, CP-945,598 has been shown to reduce the expression of adhesion molecules, which are involved in the recruitment of immune cells to sites of inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of CP-945,598 is its selectivity for COX-2. This selectivity reduces the risk of adverse effects associated with traditional 2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acids, which inhibit both COX-1 and COX-2. Additionally, CP-945,598 has been shown to have a favorable safety profile in animal studies. However, one limitation of CP-945,598 is that its efficacy in humans has not yet been fully established.
Future Directions
There are several potential future directions for research on CP-945,598. One area of research could focus on further elucidating the biochemical and physiological effects of CP-945,598. Another area of research could focus on optimizing the synthesis of CP-945,598 to improve its yield and purity. Additionally, further studies could be conducted to establish the efficacy and safety of CP-945,598 in humans. Finally, CP-945,598 could be investigated for its potential use in the treatment of other inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.
Synthesis Methods
The synthesis of CP-945,598 involves a multistep process that starts with the reaction of a cyclopentadiene derivative with an aldehyde to produce a cyclopentenone intermediate. This intermediate is then reacted with a piperidine derivative to form the corresponding piperidinone. The final step involves the reaction of the piperidinone with a thiophene derivative to produce CP-945,598.
Scientific Research Applications
CP-945,598 has been extensively studied for its potential use in the treatment of pain and inflammation. In preclinical studies, it has been shown to be effective in reducing pain and inflammation in a variety of animal models. It has also been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.
Properties
IUPAC Name |
2-[(3R,4R)-3-cyclopentyl-4-hydroxypiperidin-1-yl]-2-thiophen-3-ylacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3S/c18-14-5-7-17(9-13(14)11-3-1-2-4-11)15(16(19)20)12-6-8-21-10-12/h6,8,10-11,13-15,18H,1-5,7,9H2,(H,19,20)/t13-,14+,15?/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSIAXUXLZJLQQQ-SNTRVMSOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2CN(CCC2O)C(C3=CSC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C1)[C@@H]2CN(CC[C@H]2O)C(C3=CSC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.